Cas no 1289054-58-5 (5-Nitro-2-(trifluoromethyl)nicotinaldehyde)

• Product Name: 5-Nitro-2-(trifluoromethyl)nicotinaldehyde
• CAS No: 1289054-58-5
• MF: C₇H₃F₃N₂O₃
• MW: 220.105531930923
• CID: 4906324
• Update Time: 2025-05-20

5-Nitro-2-(trifluoromethyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-2-(trifluoromethyl)nicotinaldehyde

• Inchi： 1S/C7H3F3N2O3/c8-7(9,10)6-4(3-13)1-5(2-11-6)12(14)15/h1-3H
• InChI Key： JJGFTSMQBGZVRV-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CC(=CN=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 1.1
• Topological Polar Surface Area: 75.8

Additional information on 5-Nitro-2-(trifluoromethyl)nicotinaldehyde

Introduction to 5-Nitro-2-(trifluoromethyl)nicotinaldehyde (CAS No: 1289054-58-5)

5-Nitro-2-(trifluoromethyl)nicotinaldehyde, with the chemical identifier CAS No: 1289054-58-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of nitroaldehydes, characterized by the presence of both a nitro group and an aldehyde functional group. The structural features of this molecule, particularly the combination of a nitro group at the 5-position and a trifluoromethyl group at the 2-position of the nicotinamide backbone, endow it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further biological evaluation.

The nitro group in 5-Nitro-2-(trifluoromethyl)nicotinaldehyde introduces a strong electron-withdrawing effect, which can influence the reactivity and electronic properties of the molecule. This feature is particularly useful in organic synthesis, where such groups often serve as directing elements in catalytic transformations or as precursors for further functionalization. The trifluoromethyl substituent, on the other hand, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. Its electron-withdrawing nature also contributes to the overall lipophilicity of the compound, making it a promising scaffold for developing bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds. The aldehyde functionality in 5-Nitro-2-(trifluoromethyl)nicotinaldehyde provides a reactive site for condensation reactions, enabling the formation of Schiff bases and other heterocyclic structures. These derivatives have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have shown that certain Schiff base derivatives derived from nitroaldehydes exhibit significant inhibitory activity against various enzymes and microbial pathogens.

One of the most compelling aspects of 5-Nitro-2-(trifluoromethyl)nicotinaldehyde is its versatility as a building block in medicinal chemistry. The presence of both the nitro and aldehyde groups allows for multiple pathways of functionalization, enabling chemists to tailor the molecule's properties for specific applications. Researchers have utilized this compound to develop novel inhibitors targeting key enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The trifluoromethyl group's influence on electronic distribution has been particularly useful in optimizing binding interactions with biological targets.

Recent advancements in computational chemistry have further enhanced the utility of 5-Nitro-2-(trifluoromethyl)nicotinaldehyde. Molecular modeling studies have been conducted to predict how this compound might interact with various biological targets, providing insights into its potential pharmacological effects. These simulations have helped guide experimental efforts by identifying promising derivatives with enhanced potency and selectivity. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes for producing this compound, reducing waste and minimizing environmental impact.

The synthesis of 5-Nitro-2-(trifluoromethyl)nicotinaldehyde involves multi-step organic transformations that highlight its complexity as a chemical entity. Key steps typically include nitration of a precursor followed by selective functionalization to introduce the trifluoromethyl group and the aldehyde moiety. Advances in catalytic methods have enabled more efficient and selective transformations, improving yields and purity. These synthetic strategies are crucial for ensuring that researchers working with this compound can obtain high-quality starting materials for their investigations.

In conclusion, 5-Nitro-2-(trifluoromethyl)nicotinaldehyde (CAS No: 1289054-58-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules, while its reactivity allows for diverse functionalization strategies. As our understanding of drug design evolves, compounds like this one will continue to play a critical role in developing new treatments for various diseases. The ongoing exploration of its pharmacological properties promises to yield valuable insights into therapeutic interventions targeting complex biological pathways.